Cas no 64963-53-7 (Seranin)
Seranin structure
Product Name:Seranin
CAS No:64963-53-7
MF:C27H31ClO16
MW:646.978449106216
CID:519025
Update Time:2024-03-01
Seranin Chemical and Physical Properties
Names and Identifiers
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- 1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,7-bis(b-D-glucopyranosyloxy)-5-hydroxy-, chloride (9CI)
- (2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-7-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol,chloride
- Seranin
-
- Inchi: 1S/C27H30O16.ClH/c28-7-17-19(33)21(35)23(37)26(42-17)39-10-4-13(31)11-6-16(41-27-24(38)22(36)20(34)18(8-29)43-27)25(40-15(11)5-10)9-1-2-12(30)14(32)3-9;/h1-6,17-24,26-29,33-38H,7-8H2,(H2-,30,31,32);1H/t17-,18-,19-,20-,21+,22+,23-,24-,26-,27-;/m1./s1
- InChI Key: WIUJUFBDNOIABW-DHJOXOLYSA-N
- SMILES: [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C=CC(=C(C=2)O)O)=[O+]C2C=C(C=C(C=2C=1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 646.13
- Monoisotopic Mass: 646.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 44
- Rotatable Bond Count: 7
- Complexity: 899
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.621
- Topological Polar Surface Area: 260
Seranin Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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